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Compound of Interest

Compound Name: 4-Heptyloxyphenol

Cat. No.: B1665386

This guide provides immediate and essential safety protocols, personal protective equipment
(PPE) requirements, and logistical plans for the handling and disposal of 4-Heptyloxyphenol
in a laboratory setting. It is intended for researchers, scientists, and professionals in drug
development to ensure safe and compliant laboratory operations.

Hazard Identification and Personal Protective Equipment

4-Heptyloxyphenol is an irritant that can cause skin, eye, and respiratory tract irritation.
Adherence to proper PPE protocols is mandatory to minimize exposure risk.

Recommended Personal Protective Equipment (PPE):

o Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles that
comply with OSHA's eye and face protection regulations in 29 CFR 1910.133 or European
Standard EN166.

o Skin Protection:
o Gloves: Wear appropriate chemical-resistant protective gloves to prevent skin contact.

o Clothing: Wear appropriate protective clothing, such as a lab coat, to prevent skin
exposure.

o Respiratory Protection: If ventilation is inadequate or if dusty conditions are present, use a
NIOSH or European Standard EN 149 approved respirator. Follow OSHA respirator
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regulations found in 29 CFR 1910.134 or European Standard EN 149.

Quantitative Data Summary

The following table summarizes key quantitative data for 4-Heptyloxyphenol.

Property Value Source
Molecular Formula C13H2002
Molecular Weight 208.30 g/mol

Off-white to light beige

Appearance crystalline powder
Melting Point 60 - 65 °C

Boiling Point 312 °C

Solubility in Water Insoluble

CAS Number 13037-86-0

Operational and Disposal Plans

Follow these procedural steps for the safe handling and disposal of 4-Heptyloxyphenol.

Handling and Storage Protocol

e Engineering Controls: Use in a well-ventilated area. If possible, handle in a chemical fume
hood to minimize inhalation exposure.

o Personal Hygiene: Wash hands and face thoroughly after handling. Do not eat, drink, or
smoke in the handling area.

e Handling Practices:
o Avoid contact with eyes, skin, and clothing.

o Minimize dust generation and accumulation.
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o Keep the container tightly closed when not in use.

e Storage:
o Store in a cool, dry, well-ventilated area.
o Keep containers tightly closed.

o Store away from incompatible substances such as oxidizing agents, acid chlorides, and
acid anhydrides.

Spill Response Protocol

o Immediate Action: Evacuate unnecessary personnel from the spill area.
o Containment: Wear appropriate PPE as outlined above.

e Clean-up: Clean up spills immediately. For solid spills, sweep up or absorb the material and
place it into a suitable, clean, dry, closed container for disposal. Avoid generating dusty
conditions.

First Aid Measures

In case of exposure, follow these immediate first aid procedures.
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Exposure Route First Aid Procedure

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact i i i

upper and lower eyelids. Get medical aid

immediately.

Get medical aid. Flush skin with plenty of soap
Skin Contact and water for at least 15 minutes while removing

contaminated clothing and shoes.

Remove from exposure to fresh air immediately.

If not breathing, give artificial respiration. If

Inhalation o ] ]
breathing is difficult, give oxygen. Get medical
aid immediately.

If the victim is conscious and alert, give 2-4
) cupfuls of milk or water. Never give anything by
Ingestion

mouth to an unconscious person. Get medical

aid immediately.

Disposal Plan

Dispose of 4-Heptyloxyphenol and any contaminated materials in accordance with all
applicable federal, state, and local environmental regulations.

o Waste Container: Place waste material into a suitable, clean, dry, and closed container
labeled for chemical waste.

» Disposal Method: Contact a licensed professional waste disposal service to dispose of this
material. Do not dispose of it in the sanitary sewer.

Experimental Workflow Visualization

The following diagram illustrates the standard workflow for handling 4-Heptyloxyphenol in a
laboratory setting, from preparation to disposal.
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[https://www.benchchem.com/product/b1665386#personal-protective-equipment-for-
handling-4-heptyloxyphenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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